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Compound of Interest

Compound Name: Phosphomycin calcium

CAS No.: 25992-22-7

Cat. No.: B10762075

Get Quote

Executive Summary
Fosfomycin (Phosphomycin) is a broad-spectrum phosphonic acid antibiotic.[1][2] While

Fosfomycin Disodium is the standard reference standard for in vitro susceptibility testing (due

to high solubility), Fosfomycin Calcium is the form used for oral administration.

Critical Technical Distinction: Fosfomycin Calcium is poorly soluble in water (~50 mg/mL

requires acidification) compared to the Disodium salt. For accurate in vitro growth inhibition

assays, researchers must either:

Convert/Dissolve: Use specific acidification-neutralization steps to solubilize the calcium salt.

Substitute: Use Fosfomycin Disodium for the assay if the goal is solely to determine bacterial

susceptibility, as the active moiety (fosfomycin anion) is identical.

This guide provides the protocol for handling the Calcium salt specifically, alongside the "Gold

Standard" Agar Dilution method required for this drug class.
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Mechanism of Action & Transport
Fosfomycin acts by inhibiting the initial stage of peptidoglycan synthesis.[3][4][5] However, its

efficacy in vitro is strictly dependent on active transport into the bacterial cell.

The MurA Pathway
Fosfomycin acts as a phosphoenolpyruvate (PEP) analogue.[1][4][6] It irreversibly inhibits the

enzyme MurA (UDP-N-acetylglucosamine-3-enolpyruvyltransferase) by alkylating the active

site cysteine (Cys115 in E. coli).[4][6] This blocks the condensation of UDP-N-

acetylglucosamine with PEP, the first step in bacterial cell wall synthesis.[4][6]

The Glucose-6-Phosphate (G6P) Requirement
Fosfomycin enters bacteria via two transport systems:[6][7]

GlpT: Glycerol-3-phosphate transporter (Constitutive).

UhpT: Hexose phosphate transporter (Inducible).

Crucial Factor: In artificial media (e.g., Mueller-Hinton Broth), the UhpT transporter is often

downregulated. Glucose-6-Phosphate (G6P) must be added to the media to induce UhpT

expression.[7] Failure to add G6P results in false resistance (high MICs).
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Caption: Mechanism of Action: Fosfomycin requires solubilization and G6P-mediated transport

induction to inhibit MurA.[1][6][8]
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Recommended Concentrations (MIC Reference)
When designing inhibition experiments, the concentration range should bracket the expected

Minimum Inhibitory Concentration (MIC).

Table 1: Target MIC Ranges for Common Pathogens (CLSI/EUCAST Reference) Note: These

values represent the active fosfomycin anion.

Organism
Susceptible
Breakpoint (≤)

Resistant
Breakpoint (≥)

Typical MIC50
(µg/mL)

Escherichia coli

(Urinary)
64 µg/mL 256 µg/mL 1 - 4

Enterococcus faecalis 64 µg/mL 256 µg/mL 32 - 64

Staphylococcus

aureus (MRSA/MSSA)
32 µg/mL* N/A 4 - 8

Pseudomonas

aeruginosa

N/A (Intrinsic

Resistance Common)
> 128 µg/mL 128 - >512

Klebsiella

pneumoniae
Variable Variable 16 - 128

*Note: S. aureus breakpoints are not harmonized across all guidelines; 32 µg/mL is a common

research threshold.

Protocol 1: Preparation of Fosfomycin Calcium
Stock Solution
Challenge: Fosfomycin Calcium is practically insoluble in neutral water. Requirement: Do not

use DMSO (solubility < 1 mg/mL).[4][9] Use aqueous acidification.

Materials:

Fosfomycin Calcium powder (Potency usually ~725 µg/mg active fosfomycin).

0.1 N Hydrochloric Acid (HCl).
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Phosphate Buffered Saline (PBS) or Sterile Water.

0.1 N Sodium Hydroxide (NaOH) for neutralization.

Procedure:

Calculate Mass: Determine the required mass based on the potency (not just total weight).

Example: To make 10 mL of 10 mg/mL (active) stock.

Target active mass = 100 mg. If potency is 72.5%, weigh 138 mg of powder.

Acid Dissolution:

Add the powder to a sterile tube.

Add a minimal volume of 0.1 N HCl (approx. 10-20% of final volume) and vortex

vigorously. The pH will drop, aiding dissociation of the calcium salt.

Note: Sonicate at 40°C if necessary to aid dissolution.

Neutralization:

Once dissolved, slowly add 0.1 N NaOH to bring the pH back to ~7.0–7.4. Use a micro-pH

probe to monitor.

Critical: Do not leave the solution acidic, as low pH alone inhibits bacterial growth.

Final Volume: Adjust to final volume with sterile water.

Sterilization: Filter sterilize using a 0.22 µm PES membrane (low protein binding).

Protocol 2: Agar Dilution Method (The Gold
Standard)
Broth Microdilution (BMD) is not recommended for Fosfomycin due to oxidative variability and

transport issues in liquid media. Agar Dilution is the CLSI/EUCAST reference method.[7][10]
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Reagents
Base Medium: Mueller-Hinton Agar (MHA).

Supplement: Glucose-6-Phosphate (G6P).[6][11] Stock solution: 100 mg/mL in water (filter

sterilized).

Antibiotic: Fosfomycin Calcium Stock (prepared above).[4][9]

Preparation of Plates
Calculate G6P: You need a final concentration of 25 µg/mL G6P in the agar plates.

Calculation: Add 250 µL of 100 mg/mL G6P stock per 1 Liter of molten agar.

Molten Agar: Prepare MHA and autoclave. Cool to 50°C in a water bath.

Add G6P: Aseptically add the G6P stock to the molten agar. Mix gently to avoid bubbles.

Add Antibiotic: Prepare a 2-fold dilution series of Fosfomycin (e.g., from 512 µg/mL down to

0.25 µg/mL).

Add 1 part antibiotic stock to 9 parts molten agar (1:10 dilution).

Example: To make a plate with 64 µg/mL Fosfomycin: Add 2 mL of 640 µg/mL stock to 18

mL of molten MHA (+G6P).

Pour Plates: Pour into sterile petri dishes and allow to solidify at room temperature. Use

immediately or store at 4°C for max 5 days.

Inoculation and Incubation
Inoculum Prep: Prepare a direct colony suspension of the test organism in saline equivalent

to a 0.5 McFarland standard (~1.5 x 10^8 CFU/mL).

Dilution: Dilute 1:10 in sterile saline.

Spotting: Use a replicate spotting device (e.g., Steers replicator) to deliver 1-2 µL of the

diluted suspension onto the agar surface.
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Final spot inoculum: ~10^4 CFU/spot.

Controls: Include a Growth Control plate (MHA + G6P, no antibiotic) and a Sterility Control

plate.

Incubation: Invert plates and incubate at 35 ± 2°C for 16–20 hours in ambient air.

Data Analysis
Readout: The MIC is the lowest concentration of Fosfomycin that completely inhibits visible

growth.

Haze: Ignore a single colony or a faint haze caused by the inoculum spot; read the point of

complete inhibition.
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Caption: Workflow for Agar Dilution, the reference method for Fosfomycin testing.
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Issue Probable Cause Corrective Action

High MICs (False Resistance) Lack of G6P in media.

Ensure G6P is added to 25

µg/mL. Without it, transport is

inefficient.

Precipitation in Stock Calcium salt insolubility.

Ensure pH was lowered to

dissolve, then neutralized. Do

not exceed 50 mg/mL in water.

[4][9]

Variable Results Mutant Selection.

Fosfomycin has a high

mutation rate in vitro. Ensure

inoculum is not too high (>10^5

CFU/spot) to avoid

breakthrough colonies.

Colonies inside Inhibition Zone "Squatter" colonies.

Common with Fosfomycin.[2]

[3][4][9][12][13] Read the MIC

where the majority of growth is

inhibited; ignore mutant

colonies for MIC50, but note

for resistance potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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